BE“GHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Profile of 2-Bromo-1-
Chlorobutane: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bromo-chloro-butane

Cat. No.: B8364196

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the predicted spectroscopic data
for 2-bromo-1-chlorobutane. Due to a lack of publicly available experimental spectra for this
specific compound, this document leverages data from analogous compounds, namely 2-
bromobutane and 2-chlorobutane, to forecast the expected spectroscopic characteristics. This
guide also outlines general experimental protocols for acquiring such data.

Molecular Structure and Spectroscopic Correlation

The structure of 2-bromo-1-chlorobutane dictates its interaction with electromagnetic radiation,
giving rise to unique spectroscopic fingerprints. Understanding the relationship between the
molecular structure and the resulting spectra is crucial for structural elucidation and
characterization.
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Sample Introduction & onization Mass Analysis

Detection & Spy neration
Introduce a small amount of sample into the instrument }—»‘ Tonize the sample (e.g., by Electron Impact - E) }—»‘ Accelerate the ions into the mass analyzer ‘4-{ Separate ions based on their mass-to-charge (m/z) ratio }—»‘ Detect the separated ions ‘4-{ Generate a mass spectrum showing m/z vs. relative abundance
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Click to download full resolution via product page

 To cite this document: BenchChem. [Spectroscopic Profile of 2-Bromo-1-Chlorobutane: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8364196#spectroscopic-data-of-2-bromo-1-
chlorobutane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

3/3

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8364196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

